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Compound of Interest

2-Carboxyoctahydroindole,
(2S,3aS,7aS)-

Cat. No.: B554985

Compound Name:

This document provides immediate, essential safety and logistical information for the handling
of (2S,3aS,7aS)-2-Carboxyoctahydroindole (CAS No. 80875-98-5). The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory practices and proper disposal.

Hazard Identification and GHS Classification

(2S,3aS,7aS)-2-Carboxyoctahydroindole is classified as an irritant.[1] Based on the Globally
Harmonized System (GHS), this compound presents the following hazards:

o Skin Corrosion/Irritation: Category 2[1][2]

o Serious Eye Damage/Eye Irritation: Category 2[1][2]

o Specific target organ toxicity (single exposure); Respiratory tract irritation: Category 3[1][2]
Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]
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e H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to prevent exposure.
The following table summarizes the required PPE.

PPE Category Item Specifications

Chemical splash goggles are
required at all times.[3] A face

Eye and Face Protection Safety Goggles shield should be worn when
there is a significant splash
hazard.[3][4]

Nitrile or neoprene gloves are
) ) ) recommended.[3][4] Gloves
Hand Protection Chemical-Resistant Gloves ]
should be inspected for

integrity before each use.

A full-length, buttoned lab coat
Body Protection Laboratory Coat is mandatory to protect skin
and clothing.[3][4]

Work should be conducted in a
well-ventilated area or a
chemical fume hood.[2][3] A
Respiratory Protection Respirator NIOSH-approved respirator
may be necessary for
operations with a high potential

for aerosolization.

Shoes that fully cover the feet

Foot Protection Closed-Toe Shoes are required in the laboratory.

[3]

Operational Plan: Handling and Storage
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Adherence to a strict operational plan is critical for minimizing risk and ensuring a safe
laboratory environment.

Engineering Controls:

» Ventilation: All work with solid (2S,3aS,7aS)-2-Carboxyoctahydroindole and its solutions
must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2][3]

Safe Handling Practices:

» Weighing: When weighing the solid compound, perform the task within a chemical fume
hood.

e Solution Preparation: To avoid splashing, slowly add the solid compound to the solvent.
When working with acids, always add acid to water, not the other way around.[5][6]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly
after handling.[2] Do not eat, drink, or smoke in the laboratory.[6]

Storage:

o Store in a tightly sealed, clearly labeled container.[2]

» Keep containers in a dry, cool, and well-ventilated place.[2]

» Avoid storing with incompatible materials such as strong bases.[7]

Disposal Plan

Proper disposal of (2S,3aS,7aS)-2-Carboxyoctahydroindole and associated waste is essential
to protect personnel and the environment.

» Waste Collection: Collect all waste containing this compound in a designated, properly
labeled, and sealed container.

o Disposal Route: Dispose of contents and container to an approved waste disposal plant.[2]
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o Regulations: Follow all local, state, and federal regulations for the disposal of chemical
waste. Do not pour waste down the drain.[3]

Quantitative Data Summary

Property Value

Molecular Formula CoH1sNO:2

Molecular Weight 169.22 g/mol [1]

Appearance White to off-white powder[8]
Melting Point 267-269 °C[9]

Solubility Soluble in methanol and water.[9]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general procedures for safe handling and risk
assessment.
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Caption: Experimental Workflow for Safe Handling.
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Caption: Logical Relationship for Risk Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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